Cas no 918154-71-9 (4(3H)-Quinazolinone, 3-(4-ethoxy-2-benzothiazolyl)-2-phenyl-)

• Product name: 4(3H)-Quinazolinone, 3-(4-ethoxy-2-benzothiazolyl)-2-phenyl-
• CAS No: 918154-71-9
• MF: C₂₃H₁₇N₃O₂S
• MW: 399.46498
• CID: 779043
• PubChem ID: 71427720

4(3H)-Quinazolinone, 3-(4-ethoxy-2-benzothiazolyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 3-(4-ethoxy-2-benzothiazolyl)-2-phenyl-
• 3-(4-ethoxy-1,3-benzothiazol-2-yl)-2-phenylquinazolin-4-one
• 3-(4-Ethoxy-1,3-benzothiazol-2-yl)-2-phenylquinazolin-4(3H)-one
• BDBM50487527
• CHEMBL2262753
• 3-(4-Ethoxybenzo[d]thiazol-2-yl)-2-phenylquinazolin-4(3H)-one
• DTXSID70846457
• 3-(4-ethoxy-1,3-benzothiazol-2-yl)-2-phenyl-3,4-dihydroquinazolin-4-one
• 918154-71-9

• Inchi： InChI=1S/C23H17N3O2S/c1-2-28-18-13-8-14-19-20(18)25-23(29-19)26-21(15-9-4-3-5-10-15)24-17-12-7-6-11-16(17)22(26)27/h3-14H,2H2,1H3
• InChI Key： ICSRBRCFIUMVGA-UHFFFAOYSA-N
• SMILES： CCOC1=C2C(=CC=C1)SC(=N2)N3C(=NC4=CC=CC=C4C3=O)C5=CC=CC=C5

Computed Properties

• Exact Mass: 399.10414797g/mol
• Monoisotopic Mass: 399.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 83Ų